Cas no 21784-56-5 (1H-2,3-Benzothiazin-4(3H)-one,3-butyl-, 2,2-dioxide)

• Product Name: 1H-2,3-Benzothiazin-4(3H)-one,3-butyl-, 2,2-dioxide
• CAS No: 21784-56-5
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 261342
• PubChem ID: 89045
• Update Time: 2025-04-19

1H-2,3-Benzothiazin-4(3H)-one,3-butyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,3-Benzothiazin-4(3H)-one,3-butyl-, 2,2-dioxide
• 3-butyl-2,2-dioxo-1H-2λ⁶,3-benzothiazin-4-one
• 3-butyl-2,2-dioxo-1H-2
• BRN 0665115
• DTXSID50176188
• AKOS008882498
• 3-Butyl-1H-2,3-benzothiazin-4(3H)-one 2,2-dioxide
• 3-butyl-2,2-dioxo-1H-2lambda6,3-benzothiazin-4-one
• 21784-56-5
• 1H-2,3-Benzothiazin-4(3H)-one, 3-butyl-, 2,2-dioxide

• Inchi： 1S/C12H15NO3S/c1-2-3-8-13-12(14)11-7-5-4-6-10(11)9-17(13,15)16/h4-7H,2-3,8-9H2,1H3
• InChI Key： YWSIDZBIXJZMTH-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2C(N1CCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 253.07700
• Monoisotopic Mass: 253.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 410.6°Cat760mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.563
• PSA: 62.83000
• LogP: 2.79100